3-Iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole

• Molecular Formula: C8H11IN2
• Molecular Weight: 262.09 g/mol
• IUPAC Name: 3-iodo-1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole
• InChI: InChI=1S/C8H11IN2/c9-8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H,10,11)
• InChI Key: JHIDLOHVAVPHCH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)NN=C2I

Description

3-Iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole is a useful research compound. Its molecular formula is C8H11IN2 and its molecular weight is 262.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,4,5,6,7,8-hexahydrocycloheptapyrazole (500 mg, 3.67 mmol) in DMF (8 ml) at room temperature was added powdered potassium hydroxide (618 mg, 11.0 mmol) and iodine (1.86 g, 7.34 mmol). The maroon reaction mixture was stirred at room temperature for 1 h then quenched with aqueous 10% Na2S2O3, diluted with water, and extracted with EtOAc (2×). The combined organics were washed with water (3×), dried over MgSO4 and concentrated. The residue was purified by SiO2 chromatography with 20% to 50% EtOAc/hexanes to afford 600 mg (62%) of 3-iodo-1,4,5,6,7,8-hexahydrocycloheptapyrazole as a white solid. 1H NMR (CDCl3, 400 MHz): δ (ppm) 2.75-2.84 (m, 2H), 2.46-2.55 (m, 2H), 1.80-1.91 (m, 2H), 1.63-1.77 (m, 4H).